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Compound of Interest

Compound Name: Cyclopropylmethanol

Cat. No.: B032771 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility of

cyclopropylmethanol in various organic solvents. This document is intended to be a valuable

resource for researchers, scientists, and professionals in drug development and organic

synthesis, offering available solubility data, detailed experimental protocols for solubility

determination, and insights into the role of the cyclopropyl motif in biological signaling

pathways.

Introduction to Cyclopropylmethanol
Cyclopropylmethanol (C4H8O) is a cyclic primary alcohol that has garnered significant

interest in the fields of organic synthesis and medicinal chemistry.[1] Its unique strained three-

membered ring structure imparts distinct chemical properties, making it a valuable building

block for the synthesis of a wide range of molecules, including pharmaceuticals and

agrochemicals.[1] The cyclopropyl group can enhance metabolic stability, improve potency, and

influence the conformational rigidity of drug candidates, making cyclopropylmethanol a key

intermediate in the development of novel therapeutics.[2][3]
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While comprehensive quantitative solubility data for cyclopropylmethanol across a wide array

of organic solvents is not readily available in published literature, qualitative assessments

indicate its miscibility with several common solvents. This miscibility is largely attributed to the

presence of the hydroxyl (-OH) group, which can participate in hydrogen bonding with polar

solvents.

The following table summarizes the available qualitative solubility information for

cyclopropylmethanol. "Miscible" indicates that the two liquids form a homogeneous solution

in all proportions.

Solvent Qualitative Solubility

Water Soluble/Miscible[1][4][5]

Ethanol Soluble/Miscible[1]

Diethyl Ether Soluble/Miscible[1]

Chloroform Soluble[4]

Ethyl Acetate Soluble[4]

Acetone Soluble

Methanol Soluble

n-Butanol Soluble

Cyclohexane Soluble

Toluene Soluble

Heptane Soluble

Xylene Soluble

Tetrahydrofuran (THF) Soluble
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The following protocol outlines a detailed methodology for the quantitative determination of the

solubility of cyclopropylmethanol in various organic solvents. This protocol can be adapted

for both determining the concentration of a saturated solution and for assessing miscibility.

Materials and Equipment
Cyclopropylmethanol (high purity, >99%)

Organic solvents (analytical grade)

Analytical balance (± 0.0001 g)

Volumetric flasks (Class A)

Pipettes (Class A)

Thermostatically controlled shaker or water bath

Gas chromatograph (GC) with a Flame Ionization Detector (FID) or High-Performance Liquid

Chromatograph (HPLC) with a suitable detector

Syringes and vials for sample analysis

Centrifuge (optional)

Experimental Workflow
The following diagram illustrates the general workflow for determining the solubility of

cyclopropylmethanol.
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Experimental Workflow for Solubility Determination
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Generalized Role of a Cyclopropyl-Containing Drug in a Receptor Tyrosine Kinase Pathway

Cell Membrane

Intracellular Signaling Cascade

Receptor Tyrosine Kinase (RTK)

Downstream Signaling
(e.g., MAPK, PI3K/AKT)

Activates

Cyclopropyl-Containing
Drug Molecule

Inhibits
(Binding Site)

Cellular Response
(Proliferation, Survival, etc.)

Growth Factor
(Ligand)

Binds

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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